Cas no 5434-29-7 (3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylic acid)

3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylic acid structure
5434-29-7 structure
Product Name:3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylic acid
CAS No:5434-29-7
MF:C8H9NO4
MW:183.161362409592
MDL:MFCD00826671
CID:45867
PubChem ID:225903
Update Time:2025-04-18

3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylic acid
    • 3,5-Dimethylpyrrole-2,4-dicarboxylic acid
    • 2,4-Dimethyl-1H-pyrrole-3,5-dicarboxylic acid
    • 3,5-Dimethyl-pyrrol-2,4-dicarbonsaeure
    • 3,5-dimethyl-pyrrole-2,4-dicarboxylic acid
    • 3,5-Dimethyl-2,4-pyrroledicarboxylic acid
    • NSC15758
    • Oprea1_664742
    • STK373647
    • SBB083436
    • 7830AB
    • R3881
    • ST50884559
    • D80015
    • 434D297
    • 1H-Pyrrole-2,4-dicarboxylicaci
    • NSC-15758
    • 1H-Pyrrole-2,4-dicarboxylic acid, 3,5-dimethyl-
    • 5434-29-7
    • SCHEMBL5513393
    • 2-Benzothiazolamine, 4,5-dimethyl-
    • AC-6179
    • MFCD00826671
    • FT-0684093
    • O10924
    • 3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylicacid
    • DTXSID20280180
    • AKOS001098671
    • NSC 15758
    • Z57986545
    • SB63902
    • AS-50104
    • EN300-12033
    • CS-0153630
    • ALBB-016932
    • AG-205/10987036
    • MDL： MFCD00826671
    • Inchi： 1S/C8H9NO4/c1-3-5(7(10)11)4(2)9-6(3)8(12)13/h9H,1-2H3,(H,10,11)(H,12,13)
    • InChI Key： LGAFIBCWNKPENX-UHFFFAOYSA-N
    • SMILES： OC(C1=C(C)NC(C(=O)O)=C1C)=O

Computed Properties

  • Exact Mass: 183.05300
  • Monoisotopic Mass: 183.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 90.4

Experimental Properties

  • Density: 1.461
  • Boiling Point: 456.8 °C at 760 mmHg
  • Flash Point: 230.1 °C
  • PSA: 90.39000
  • LogP: 1.02790

3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylic acid Security Information

  • HazardClass：IRRITANT

3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-XK441-250mg
3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylic acid
 5434-29-7 95+%
250mg
 834CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-XK441-100mg
3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylic acid
 5434-29-7 95+%
100mg
 365CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-XK441-1g
3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylic acid
 5434-29-7 95+%
1g
 1713.0CNY 2021-07-10
Fluorochem
228954-250mg
3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylic acid
 5434-29-7 95%
250mg
 ￡87.00 2022-02-28
Fluorochem
228954-1g
3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylic acid
 5434-29-7 95%
1g
 ￡155.00 2022-02-28
Fluorochem
228954-5g
3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylic acid
 5434-29-7 95%
5g
 ￡487.00 2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-XK441-50mg
3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylic acid
 5434-29-7 95+%
50mg
 220.0CNY 2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-XK441-200mg
3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylic acid
 5434-29-7 95+%
200mg
 550.0CNY 2021-07-10
Chemenu
CM198602-5g
3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylic acid
 5434-29-7 95%
5g
 $524 2021-08-05
Chemenu
CM198602-10g
3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylic acid
 5434-29-7 95%
10g
 $795 2021-08-05

3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylic acid Related Literature

Related Categories

5434-29-7 (3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylic acid) Related Products

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd